Cas no 1080028-74-5 (tert-Butyl 4-(4-formylbenzyloxy)piperidine-1-carboxylate)

• Product Name: tert-Butyl 4-(4-formylbenzyloxy)piperidine-1-carboxylate
• CAS No: 1080028-74-5
• MF: C₁₈H₂₅NO₄
• MW: 319.39540553093
• CID: 1189730
• PubChem ID: 33589526
• Update Time: 2025-05-20

tert-Butyl 4-(4-formylbenzyloxy)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(4-formylbenzyloxy)piperidine-1-carboxylate
• MolPort-009-013-694
• CC67904
• 1-[(4-Formylbenzyl)oxy]piperidine, N-BOC protected
• I01-20802
• 4-({[1-(tert-Butoxycarbonyl)piperidin-4-yl]oxy}methyl)benzaldehyde
• tert-butyl 4-[(4-formylphenyl)methoxy]piperidine-1-carboxylate
• MS-22622
• DTXSID60652781
• 1080028-74-5
• 4-({[1-(TERT-BUTOXYCARBONYL)PIPERIDIN-4-YL]OXY}METHYL)BENZALDEHYDE 90%
• DB-059674

• Inchi： 1S/C18H25NO4/c1-18(2,3)23-17(21)19-10-8-16(9-11-19)22-13-15-6-4-14(12-20)5-7-15/h4-7,12,16H,8-11,13H2,1-3H3
• InChI Key： WQFHJESQGSVMDW-UHFFFAOYSA-N
• SMILES： O(CC1C=CC(C=O)=CC=1)C1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 319.17800
• Monoisotopic Mass: 319.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.84000
• LogP: 3.35310

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-Butyl 4-(4-formylbenzyloxy)piperidine-1-carboxylate

tert-Butyl 4-(4-formylbenzyloxy)piperidine-1-carboxylate: A Comprehensive Overview

tert-Butyl 4-(4-formylbenzyloxy)piperidine-1-carboxylate, also known by its CAS number 1080028-74-5, is a complex organic compound with significant applications in various fields of chemistry. This compound is a derivative of piperidine, a six-membered cyclic amine, and is characterized by its unique structure that combines a tert-butyl group, a formylbenzoyloxy substituent, and a carboxylic acid ester functional group. The molecule's structure makes it highly versatile, enabling it to participate in a wide range of chemical reactions and applications.

The synthesis of tert-butyl 4-(4-formylbenzyloxy)piperidine-1-carboxylate typically involves multi-step organic synthesis techniques. The process often begins with the preparation of the piperidine ring, which can be achieved through various methods such as the Hantzsch dihydropyridine synthesis or the Knorr quinoline synthesis. Subsequent steps involve the introduction of the tert-butyl group and the formylbenzoyloxy substituent through esterification or etherification reactions. The final step involves the formation of the carboxylic acid ester group, which is crucial for the compound's reactivity and solubility properties.

One of the most notable features of this compound is its ability to act as a precursor in the synthesis of more complex molecules. For instance, the formyl group in the 4-formylbenzoyloxy substituent can undergo various transformations, such as oxidation to a carboxylic acid or reduction to an alcohol, depending on the desired outcome. Additionally, the piperidine ring can serve as a platform for further functionalization, enabling the creation of bioactive molecules with potential applications in pharmaceuticals and agrochemicals.

Recent studies have highlighted the potential of tert-butyl 4-(4-formylbenzyloxy)piperidine-1-carboxylate in drug discovery. Researchers have explored its role as a building block in the synthesis of bioactive compounds targeting various diseases, including cancer and neurodegenerative disorders. For example, derivatives of this compound have been shown to exhibit potent anti-proliferative activity against cancer cell lines, suggesting its potential as a lead compound for anti-cancer drug development.

In addition to its role in drug discovery, this compound has also found applications in materials science. Its unique structure allows it to serve as a precursor for the synthesis of advanced materials such as polymers and nanoparticles. For instance, recent research has demonstrated its use in the preparation of stimuli-responsive polymers that can undergo reversible changes in their physical properties under specific conditions. These materials have potential applications in drug delivery systems and sensors.

The chemical stability and reactivity of tert-butyl 4-(4-formylbenzyloxy)piperidine-1-carboxylate make it an attractive candidate for various industrial processes. Its ability to undergo controlled reactions under mild conditions makes it suitable for large-scale production processes. Furthermore, its compatibility with modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry facilitates its characterization and quality control during manufacturing.

From an environmental perspective, researchers have investigated the biodegradability and toxicity of this compound. Studies indicate that under certain conditions, it can undergo biodegradation through microbial action, reducing its environmental impact. However, further research is needed to fully understand its environmental fate and to develop strategies for minimizing its ecological footprint.

In conclusion, tert-butyl 4-(4-formylbenzyloxy)piperidine-1-carboxylate, with its CAS number 1080028-74-5, is a versatile compound with diverse applications across multiple disciplines. Its unique structure enables it to serve as a valuable building block in organic synthesis, contributing to advancements in pharmaceuticals, materials science, and environmental chemistry. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.